molecular formula C21H23N5O2S B2806718 5-((4-Benzylpiperazin-1-yl)(furan-2-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol CAS No. 851970-06-4

5-((4-Benzylpiperazin-1-yl)(furan-2-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

Cat. No.: B2806718
CAS No.: 851970-06-4
M. Wt: 409.51
InChI Key: XBYQNPDQLZDCEJ-UHFFFAOYSA-N
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Description

This compound is a thiazolo[3,2-b][1,2,4]triazole derivative featuring a benzylpiperazine moiety and a furan-2-ylmethyl substituent. Its structural complexity arises from the fusion of a thiazole ring with a 1,2,4-triazole system, further functionalized with a benzylpiperazine group at the 5-position and a methyl group at the 2-position.

Properties

IUPAC Name

5-[(4-benzylpiperazin-1-yl)-(furan-2-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23N5O2S/c1-15-22-21-26(23-15)20(27)19(29-21)18(17-8-5-13-28-17)25-11-9-24(10-12-25)14-16-6-3-2-4-7-16/h2-8,13,18,27H,9-12,14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XBYQNPDQLZDCEJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN2C(=C(SC2=N1)C(C3=CC=CO3)N4CCN(CC4)CC5=CC=CC=C5)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23N5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

409.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural motifs with several derivatives reported in the literature, enabling comparisons based on substituent effects, physicochemical properties, and biological activity.

Core Structure Analogues

Compound 5g (): (E/Z)-5-(((Furan-2-ylmethyl)amino)methylene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

  • Key Differences: Lacks the benzylpiperazine group but retains the furan-2-yl substituent. The methyleneamino group at position 5 introduces conformational flexibility.
  • Physicochemical Data: Melting point 176–178°C, yield 71% .
  • Biological Relevance: Structural simplicity may enhance metabolic stability but reduce receptor binding affinity compared to the target compound.

Compound 6c ():
(Z)-5-((4-(2-Hydroxyethyl)piperazin-1-yl)methylene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

  • Key Differences: Substitutes benzylpiperazine with a 2-hydroxyethylpiperazine group. The hydroxyl group improves aqueous solubility.
  • Physicochemical Data: Melting point 189–191°C, yield 67% .
  • Biological Relevance: Enhanced hydrophilicity may improve pharmacokinetics but reduce membrane permeability.

Piperazine-Containing Analogues

Compound G857-1881 ():
5-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-2-(furan-2-yl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol

  • Key Differences: Replaces benzylpiperazine with a 2-fluorophenylpiperazine group and introduces a 4-methylphenyl substituent.

Furan-Containing Analogues

5-(Furan-2-yl)-4-amino-1,2,4-triazole-3-thione Derivatives ():

  • Key Differences: Retains the furan-2-yl group but replaces the thiazolo-triazole core with a simpler 1,2,4-triazole-thione system.
  • Biological Relevance: Demonstrated analgesic activity in preclinical models, suggesting the furan moiety contributes to bioactivity .

Data Tables for Comparative Analysis

Table 1: Physicochemical Properties of Selected Analogues

Compound Name Core Structure Substituents Melting Point (°C) Yield (%) Reference
Target Compound Thiazolo-triazole 4-Benzylpiperazine, Furan-2-yl, Methyl N/A N/A N/A
Compound 5g () Thiazolo-triazolone Furan-2-ylmethylamino 176–178 71
Compound 6c () Thiazolo-triazolone 4-(2-Hydroxyethyl)piperazine 189–191 67
G857-1881 () Thiazolo-triazole 4-(2-Fluorophenyl)piperazine, Methylphenyl N/A N/A

Research Findings and Implications

  • Structural Flexibility: The benzylpiperazine group in the target compound may enhance interactions with hydrophobic binding pockets in biological targets, as seen in other piperazine-containing therapeutics .
  • Furan Role: The furan-2-yl group is recurrent in bioactive molecules (e.g., ranitidine derivatives in ), suggesting its utility in modulating electronic properties and metabolic stability .
  • Synthetic Challenges: Higher molecular complexity (e.g., multiple fused rings) may reduce synthetic yields compared to simpler analogues like 5g or 6c .

Q & A

Q. How can researchers optimize the multi-step synthesis of this compound to improve yield and purity?

Methodological Answer: The synthesis involves sequential heterocycle formation (thiazole and triazole rings) followed by piperazine coupling. Key steps include:

  • Thiazole ring formation : Use thiourea derivatives and α-haloketones under reflux in ethanol (70–80°C) .
  • Triazole cyclization : Employ hydrazine derivatives with microwave-assisted methods (120°C, 30 min) to reduce side products .
  • Piperazine coupling : Optimize solvent choice (DMF or acetonitrile) with triethylamine as a base to enhance nucleophilic substitution efficiency .
  • Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization (ethanol/water) improves purity .

Q. Table 1: Optimal Reaction Conditions

StepSolventCatalystTemperature/TimeYield Range
Thiazole formationEthanol-Reflux, 6–8 hrs60–70%
Triazole cyclizationDMFMicrowave120°C, 30 min75–85%
Piperazine couplingAcetonitrileTriethylamine60°C, 4 hrs65–75%

Q. What analytical techniques are critical for confirming the compound’s structural integrity?

Methodological Answer:

  • Nuclear Magnetic Resonance (NMR) : Use 1H^1H- and 13C^{13}C-NMR to verify substituent positions, particularly the benzylpiperazine and furan moieties. 2D NMR (COSY, HSQC) resolves stereochemical ambiguities .
  • Mass Spectrometry (HRMS) : Confirm molecular weight (e.g., calculated for C24H25N5O2SC_{24}H_{25}N_5O_2S: 471.17 g/mol) and fragmentation patterns .
  • X-ray Crystallography : Resolve crystal packing and hydrogen-bonding networks for absolute configuration validation (if single crystals are obtainable) .

Q. How can researchers assess the compound’s stability under physiological conditions?

Methodological Answer:

  • pH Stability : Incubate the compound in buffers (pH 2–9, 37°C) for 24–72 hrs, monitoring degradation via HPLC. Piperazine and triazole groups may hydrolyze under acidic conditions .
  • Thermal Stability : Use thermogravimetric analysis (TGA) to determine decomposition temperatures (>200°C suggests suitability for high-temperature applications) .
  • Light Sensitivity : Store in amber vials and test photostability under UV/visible light (ICH Q1B guidelines) .

Advanced Research Questions

Q. How to resolve contradictory bioactivity data across assays (e.g., inconsistent IC50 values in cancer cell lines)?

Methodological Answer:

  • Assay Standardization : Use identical cell lines (e.g., MCF-7, HeLa) and normalize results to reference drugs (e.g., doxorubicin) .
  • Structural Analogs : Compare activity of derivatives (e.g., replacing furan with thiophene) to identify substituent-specific effects .
  • Computational Modeling : Perform molecular dynamics simulations to predict binding affinity variations due to conformational flexibility in the benzylpiperazine group .

Q. What strategies can elucidate the compound’s mechanism of action when target proteins are unknown?

Methodological Answer:

  • Affinity Proteomics : Use photoaffinity labeling with a biotinylated analog to pull down interacting proteins, followed by LC-MS/MS identification .
  • Kinase Profiling : Screen against a panel of 100+ kinases (e.g., Eurofins KinaseProfiler) to identify inhibition hotspots .
  • Transcriptomics : Analyze gene expression changes (RNA-seq) in treated cells to map affected pathways (e.g., apoptosis, PI3K/AKT) .

Q. How to design derivatives with improved solubility without compromising bioactivity?

Methodological Answer:

  • Functional Group Modifications :
    • Introduce polar groups (e.g., -OH, -SO3H) at the furan or piperazine positions .
    • Replace methyl groups with PEGylated chains to enhance aqueous solubility .
  • Prodrug Approach : Synthesize phosphate or acetate esters that hydrolyze in vivo .
  • Co-crystallization : Screen with cyclodextrins or co-solvents (e.g., DMSO) to improve formulation .

Q. Table 2: Solubility Optimization Strategies

StrategyModification SiteExpected Solubility IncreaseBioactivity Retention
PEGylationPiperazine N-atom3–5 foldModerate
SulfonationFuran ring10-foldHigh
Cyclodextrin complexEntire molecule8–12 foldHigh

Q. How to address discrepancies in computational vs. experimental binding affinity data?

Methodological Answer:

  • Force Field Refinement : Use quantum mechanics/molecular mechanics (QM/MM) to better model piperazine-furan π-π stacking .
  • Surface Plasmon Resonance (SPR) : Validate docking predictions with real-time kinetics (e.g., KD measurements) .
  • Alchemical Free Energy Calculations : Apply FEP/MBAR to quantify binding energy differences between analogs .

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